Cas no 16597-09-4 (7-Nitrobenzofurazan-4-thiol)

7-Nitrobenzofurazan-4-thiol structure
7-Nitrobenzofurazan-4-thiol structure
Product Name:7-Nitrobenzofurazan-4-thiol
CAS No:16597-09-4
MF:C6H3N3O3S
MW:197.171319246292
CID:2925250
Update Time:2023-08-10

7-Nitrobenzofurazan-4-thiol Chemical and Physical Properties

Names and Identifiers

    • 7-nitrobenzofurazan-4-thiol
    • 7-Nitro-2,1,3-benzooxadiazole-4-thiol
    • 5Z8
    • 7-Nitrobenzofurazan-4-thiol
    • Inchi： 1S/C6H3N3O3S/c10-9(11)3-1-2-4(13)6-5(3)7-12-8-6/h1-2,13H
    • InChI Key： PELPCNHDVDAIBX-UHFFFAOYSA-N
    • SMILES： SC1=CC=C(C2C1=NON=2)[N+](=O)[O-]

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 222
  • XLogP3: 1.2
  • Topological Polar Surface Area: 85.7

7-Nitrobenzofurazan-4-thiol Production Method

Production Method 1

1803274-12-5 1803274-12-5
16597-09-4 16597-09-4
86516-36-1 86516-36-1
Reaction Conditions
1.1 Reagents: Hydrogen sulfide
Reference
A fluorescent turn-on H2S-responsive probe: design, synthesis and application
Zhang, Yufeng; et al, Organic & Biomolecular Chemistry, 2015, 13(38), 9760-9766

Production Method 2

605-65-2 605-65-2
139332-66-4 139332-66-4
16597-09-4 16597-09-4
86516-36-1 86516-36-1
Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Dichloromethane
2.1 Reagents: Hydrogen sulfide
Reference
A fluorescent turn-on H2S-responsive probe: design, synthesis and application
Zhang, Yufeng; et al, Organic & Biomolecular Chemistry, 2015, 13(38), 9760-9766

Production Method 3

10199-89-0 10199-89-0
86516-36-1 86516-36-1
16597-09-4 16597-09-4
86516-36-1 86516-36-1
Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Dichloromethane ;  12 h, rt
2.1 Reagents: Hydrogen sulfide
Reference
A fluorescent turn-on H2S-responsive probe: design, synthesis and application
Zhang, Yufeng; et al, Organic & Biomolecular Chemistry, 2015, 13(38), 9760-9766

Production Method 4

10199-89-0 10199-89-0
16597-09-4 16597-09-4
86516-36-1 86516-36-1
Reaction Conditions
1.1 Solvents: Dimethylformamide ;  4 h, 85 °C
2.1 Reagents: Triethylamine Solvents: Dichloromethane
3.1 Reagents: Hydrogen sulfide
Reference
A fluorescent turn-on H2S-responsive probe: design, synthesis and application
Zhang, Yufeng; et al, Organic & Biomolecular Chemistry, 2015, 13(38), 9760-9766

Production Method 5

605-65-2 605-65-2
16597-09-4 16597-09-4
86516-36-1 86516-36-1
Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Dichloromethane ;  4 h, rt
2.1 Reagents: Triethylamine Solvents: Dichloromethane ;  12 h, rt
3.1 Reagents: Hydrogen sulfide
Reference
A fluorescent turn-on H2S-responsive probe: design, synthesis and application
Zhang, Yufeng; et al, Organic & Biomolecular Chemistry, 2015, 13(38), 9760-9766

7-Nitrobenzofurazan-4-thiol Raw materials

7-Nitrobenzofurazan-4-thiol Preparation Products

7-Nitrobenzofurazan-4-thiol Related Literature

16597-09-4 (7-Nitrobenzofurazan-4-thiol) Related Products

Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.